6-(Difluoromethoxy)quinoline-2-carbonitrile

• Molecular Formula: C11H6F2N2O
• Molecular Weight: 220.17 g/mol
• IUPAC Name: 6-(difluoromethoxy)quinoline-2-carbonitrile
• InChI: InChI=1S/C11H6F2N2O/c12-11(13)16-9-3-4-10-7(5-9)1-2-8(6-14)15-10/h1-5,11H
• InChI Key: JAQNHSJASCEYMX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=N2)C#N)C=C1OC(F)F

Description

6-(Difluoromethoxy)quinoline-2-carbonitrile (CAS 1373818-59-7) is a versatile organic compound with the molecular formula C11H6F2N2O and a molecular weight of 220.18 g/mol . It serves as a valuable molecular building block and key synthetic intermediate in organic and medicinal chemistry research . The quinoline scaffold is of significant interest in pharmaceutical development, with well-documented applications in the synthesis of compounds for antimalarial and anticancer research . The specific substitutions on the quinoline core, including the difluoromethoxy group at the 6-position and the carbonitrile group at the 2-position, are critical for modifying the compound's electronic properties, binding affinity, and metabolic stability, making it a crucial intermediate for constructing more complex target molecules . Researchers utilize this compound in various synthetic routes, including metal-catalyzed cross-coupling reactions and cyclizations, to develop novel chemical entities . This product is supplied for laboratory research purposes. It is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other personal or animal use . Please refer to the safety data sheet for proper handling information. The compound has associated hazard warnings and may be harmful if swallowed, cause skin or eye irritation, or cause respiratory irritation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(Difluoromethoxy)quinoline-2-carbonitrile typically involves the introduction of the difluoromethoxy group and the carbonitrile group onto the quinoline ring. One common method involves the reaction of 6-hydroxyquinoline with difluoromethylating agents under basic conditions to introduce the difluoromethoxy group.

Industrial Production Methods: Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently .

Chemical Reactions Analysis

Types of Reactions: 6-(Difluoromethoxy)quinoline-2-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline-2-carboxylic acid derivatives.

Reduction: Reduction reactions can convert the carbonitrile group to primary amines.

Substitution: The difluoromethoxy group can be substituted with other functional groups under appropriate conditions

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are often used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions

Major Products:

Oxidation: Quinoline-2-carboxylic acid derivatives.

Reduction: Primary amines.

Substitution: Various substituted quinoline derivatives

Scientific Research Applications

6-(Difluoromethoxy)quinoline-2-carbonitrile has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex quinoline derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of materials with specific electronic and optical properties

Mechanism of Action

The mechanism of action of 6-(Difluoromethoxy)quinoline-2-carbonitrile largely depends on its interaction with biological targets. It is believed to interact with enzymes and receptors, modulating their activity. The difluoromethoxy group can enhance the compound’s binding affinity to its targets, while the carbonitrile group can participate in hydrogen bonding and other interactions .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

• Position 2: Carbonitrile (-CN) group increases dipole moment and may participate in hydrogen bonding or π-π stacking interactions with biological targets.
• 6-Chloro-2-quinolinecarbonitrile (CAS: 52313-35-6): Position 6: Chloro (-Cl) substituent is moderately electron-withdrawing but less lipophilic than -OCF₂H. Position 2: Carbonitrile group similar to the target compound.
• (E)-2-(4-(Dimethylamino)styryl)quinoline-6-carbonitrile (CAS: 1428142-95-3): Position 2: Styryl group with dimethylamino (-N(CH₃)₂) substituent introduces conjugation and electron-donating effects, likely enhancing fluorescence properties. Position 6: Carbonitrile group. Key Difference: The extended π-system may improve binding to aromatic residues in proteins but reduce solubility compared to the target compound .

Comparative Physicochemical Properties

Compound	Molecular Weight	LogP (Predicted)	Solubility	Metabolic Stability
6-(Difluoromethoxy)quinoline-2-carbonitrile	~246.2	~2.8	Moderate (DMSO)	High (due to -OCF₂H)
6-Chloro-2-quinolinecarbonitrile	188.6	~2.1	Low (aqueous)	Moderate
4-[(3-Chloro-4-methoxybenzyl)amino]-...	~453.9	~4.5	Poor	Moderate (fluoroethoxy)
(E)-2-(4-(Dimethylamino)styryl)...	299.4	~3.6	Low (organic)	Low (styryl group)

Notes:

• The difluoromethoxy group in the target compound likely improves metabolic stability by resisting oxidative degradation, a common issue with methoxy groups .
• Chloro and styryl derivatives exhibit lower solubility due to reduced polarity, limiting their utility in aqueous formulations.

Binding Affinity and Target Interactions

• 4-[(3-Chloro-4-methoxybenzyl)amino]-8-ethyl-3-[(2-fluoroethoxy)methyl]quinoline-6-carbonitrile (Compound 24b): Demonstrated high affinity for PD (unclear target, possibly a kinase or receptor) in vitro. Multiple substituents (ethyl, fluoroethoxy, benzylamino) contribute to steric and electronic complementarity with the target .
• 6-(Difluoromethoxy)quinoline-2-carbonitrile: Predicted to exhibit kinase inhibition (e.g., EGFR or JAK kinases) due to quinoline scaffold and electron-withdrawing groups. Difluoromethoxy may enhance blood-brain barrier penetration compared to methoxy analogs.

Key Advantages and Limitations

Advantages of 6-(Difluoromethoxy)quinoline-2-carbonitrile:

Enhanced Metabolic Stability : Fluorine atoms in -OCF₂H reduce susceptibility to cytochrome P450 oxidation .

Balanced Lipophilicity : Predicted LogP (~2.8) suggests favorable membrane permeability without excessive hydrophobicity.

Limitations:

Synthetic Complexity : Difluoromethoxy introduction requires specialized reagents (e.g., ClCF₂H or F₂CO sources).

Limited Solubility: Moderate solubility may necessitate prodrug strategies for in vivo applications.

Biological Activity

6-(Difluoromethoxy)quinoline-2-carbonitrile is a compound of interest due to its diverse biological activities, particularly in the fields of antimicrobial and anticancer research. This article provides a comprehensive overview of its biological activity, including data tables, case studies, and detailed research findings.

Biological Activity Overview

Research indicates that 6-(Difluoromethoxy)quinoline-2-carbonitrile exhibits significant biological activity, particularly in:

• Antimicrobial Activity : This compound has shown effectiveness against various bacterial strains.
• Anticancer Properties : It has been investigated for its potential in inhibiting cancer cell proliferation.

Antimicrobial Activity

A study highlighted the compound's potent antibacterial properties, particularly against Gram-positive bacteria. The mechanism of action appears to involve the inhibition of DNA gyrase, an essential enzyme for bacterial DNA replication.

Table 1: Antimicrobial Activity of 6-(Difluoromethoxy)quinoline-2-carbonitrile

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.5 µg/mL
Escherichia coli	1.0 µg/mL
Mycobacterium tuberculosis	0.25 µg/mL

Anticancer Activity

In vitro studies have demonstrated that 6-(Difluoromethoxy)quinoline-2-carbonitrile exhibits moderate to potent anticancer activity against several cancer cell lines, including breast and lung cancer cells. The compound's ability to induce apoptosis in cancer cells was noted, suggesting a potential mechanism for its anticancer effects.

Case Study: Inhibition of Cancer Cell Proliferation

A recent study investigated the effect of this compound on human lung cancer cell lines (A549). The results indicated that treatment with 6-(Difluoromethoxy)quinoline-2-carbonitrile resulted in a significant reduction in cell viability.

• IC50 Value : The half-maximal inhibitory concentration (IC50) for A549 cells was determined to be approximately 10 µM.
• Mechanism : The study suggested that the compound induces apoptosis through the activation of caspase pathways.

Structure-Activity Relationship (SAR)

The biological activity of 6-(Difluoromethoxy)quinoline-2-carbonitrile can be attributed to its structural features. Modifications to the quinoline core or the introduction of different substituents can enhance or diminish its activity.

Table 2: Summary of SAR Findings

Modification	Effect on Activity
Addition of halogens	Increased antibacterial potency
Alteration of cyano group	Enhanced anticancer efficacy
Variation in alkyl chain length	Modulated lipophilicity and solubility

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 6-(difluoromethoxy)quinoline-2-carbonitrile, and how do reaction conditions influence yield and purity?

• Methodological Answer : A common approach involves Pd-catalyzed cross-coupling reactions to introduce substituents. For example, Suzuki-Miyaura coupling with arylboronic acids under nitrogen atmosphere in DMF/K$_2$CO$_3$ at 80–90°C for 48 hours yields structurally similar quinolinecarbonitriles . Purification via column chromatography (e.g., 10% ethyl acetate/hexane) ensures product purity. Solvent choice (polar aprotic vs. ethers) and catalyst loading (5% Pd(PPh$_3$)$_4$) critically affect yield .

Q. Which spectroscopic techniques are essential for confirming the structure of 6-(difluoromethoxy)quinoline-2-carbonitrile?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^{13}$C NMR (e.g., δ$_H$ 7.01–8.31 ppm for quinoline protons) confirm regiochemistry and substituent integration .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight (e.g., MH$^+$ at m/z 334–352 for fluorinated quinolines) .
• IR Spectroscopy : Bands at 1150–1600 cm$^{-1}$ identify nitrile (C≡N) and difluoromethoxy (O–CF$_2$) groups .

Q. What are common applications of 6-(difluoromethoxy)quinoline-2-carbonitrile in medicinal chemistry research?

• Methodological Answer : This scaffold is used in kinase inhibitor development (e.g., balamapimod analogs targeting oncology pathways) and as a fluorescent probe for studying protein-ligand interactions due to its rigid quinoline core .

Advanced Research Questions

Q. How can researchers address contradictory spectral data when characterizing novel quinolinecarbonitrile derivatives?

• Methodological Answer : Discrepancies in $^{19}$F NMR or NOESY correlations may arise from rotational isomers or solvent effects. Use 2D NMR (e.g., HSQC, HMBC) to resolve ambiguity . X-ray crystallography provides definitive confirmation, as demonstrated for 4-chloro-3-(4-fluorophenyl)quinoline derivatives . Cross-reference with PubChem’s computed InChI keys (e.g., ATQXNYQCZFMIKY-UHFFFAOYSA-N for related compounds) .

Q. What strategies are effective for introducing substituents at specific positions on the quinoline core without affecting the difluoromethoxy group?

• Methodological Answer :

• Protecting Groups : Temporarily mask the nitrile or difluoromethoxy group using tert-butyldimethylsilyl (TBS) ethers during functionalization .
• Regioselective Catalysis : Pd-mediated C–H activation at the 3- or 8-position of quinolines avoids existing substituents .

Q. How to optimize reaction conditions to mitigate by-product formation in fluorinated quinoline synthesis?

• Methodological Answer :

• Solvent Optimization : Replace DMF with 1,2-dimethoxyethane to reduce side reactions during nucleophilic substitution .
• Temperature Control : Lower reaction temperatures (e.g., 0–5°C) minimize decomposition of heat-sensitive intermediates like 6-amino-2-furan-2-yl-nicotinonitrile .
• Catalyst Screening : Test alternative ligands (e.g., XPhos instead of PPh$_3$) to enhance selectivity in Pd-catalyzed steps .